Cas no 2137625-80-8 (4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide)

• Product Name: 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide
• CAS No: 2137625-80-8
• MF: C₈H₄F₄N₂O₂S
• MW: 268.188174247742
• CID: 5257168
• Update Time: 2025-10-30

4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide
• 1H-Indole-3-sulfonamide, 4,5,6,7-tetrafluoro-

• Inchi： 1S/C8H4F4N2O2S/c9-4-3-2(17(13,15)16)1-14-8(3)7(12)6(11)5(4)10/h1,14H,(H2,13,15,16)
• InChI Key： STJFZNCOFZFYSY-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C(=C(C(=C(C1=2)F)F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 401
• XLogP3: 1
• Topological Polar Surface Area: 84.3

Additional information on 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide

4,5,6,7-Tetrafluoro-1H-indole-3-sulfonamide (CAS No. 2137625-80-8): A Comprehensive Overview

The compound 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide, identified by the CAS registry number CAS No. 2137625-80-8, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in organic synthesis and their role in pharmaceutical development. The presence of multiple fluorine atoms in its structure suggests that this compound may exhibit unique electronic properties and reactivity, making it an intriguing subject for further research.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide. The synthesis of this compound typically involves a multi-step process that includes fluorination reactions and the formation of the sulfonamide group. These steps require meticulous control over reaction conditions to ensure high yields and purity. The indole ring system is a key structural motif in this molecule, contributing to its aromaticity and potential biological activity.

One of the most promising applications of 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide lies in the field of drug discovery. Sulfonamides are known to possess various pharmacological properties, including anti-inflammatory and antimicrobial activities. The fluorinated indole derivative may exhibit enhanced bioavailability and selectivity due to the electron-withdrawing effects of the fluorine atoms. Recent studies have explored the potential of this compound as a modulator of certain enzyme activities or as a ligand for specific receptors.

In addition to its pharmacological applications, 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors or optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers or integrate into polymer matrices for improved mechanical and electronic performance.

The structural characterization of CAS No. 2137625-80-8 has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular geometry and stability under various conditions. Computational modeling has also been employed to predict its reactivity and interactions with other molecules.

Safety considerations are paramount when handling chemicals like 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide. While it is not classified as a hazardous substance under standard conditions, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during synthesis or manipulation.

In conclusion, 4,5,6,7-tetrafluoro-1H-indole-3-sulfonamide (CAS No. 2137625-80-8) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and properties make it an attractive target for further research and development in fields ranging from pharmaceuticals to materials science.